Cas no 270062-97-0 (Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid)

• Product Name: Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid
• CAS No: 270062-97-0
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• MDL: MFCD01861027
• CID: 67395
• PubChem ID: 2761608
• Update Time: 2025-10-23

Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-(S)-3-Amino-4-(4-methylphenyl)butanoic acid
• (S)-N-(9-Fluorenylmethyloxycarbonyl)-3-amino-4-(4-methylphenyl)butanoic acid
• Benzenebutanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methyl-, (βS)-
• FMOC-(S)-3-AMINO-4-(4-METHYL-PHENYL)-BUTYRIC ACID
• Fmoc-(S)-3-Amino-4-(4-methylphenyl)-butyric acid
• Fmoc-4-methyl-L-beta-homophenylalanine
• Fmoc-β-HoPhe(4-Me)-OH
• (S)-3-(Fmoc-amino)-4-(4-methylphenyl)butyric acid
• Fmoc-b-HoPhe(4-Me)-OH
• FMOC-PHE(4-ME)-(C*CH2)OH
• RARECHEM AK PT F055
• PS-12264
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-methylphenyl)butanoic acid
• Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric acid, AldrichCPR
• EN300-12624543
• Benzenebutanoic acid,b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-methyl-, (bS)-
• (S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(p-tolyl)butanoicacid
• fmoc-(s)-3-amino-4-(4-methylphenyl)butyric acid
• AC-22238
• (betaS)-beta-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-4-methylbenzenebutanoic acid
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-(4-methylphenyl)butanoic acid
• Fmoc-beta-HPhe(4-Me)-OH
• AKOS015948917
• DTXSID101139128
• (S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(p-tolyl)butanoic acid
• 270062-97-0
• MFCD01861027
• (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-p-tolylbutanoic acid
• CS-0061297
• FD10293
• (3S)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-(4-methylphenyl)butanoic acid
• (I(2)S)-I(2)-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-4-methylbenzenebutanoic acid
• Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid

• MDL： MFCD01861027
• Inchi： 1S/C26H25NO4/c1-17-10-12-18(13-11-17)14-19(15-25(28)29)27-26(30)31-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,19,24H,14-16H2,1H3,(H,27,30)(H,28,29)/t19-/m0/s1
• InChI Key： YDTDVZCEZPHDPY-IBGZPJMESA-N
• SMILES： O(C(N[C@H](CC(=O)O)CC1C=CC(C)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.17800
• Monoisotopic Mass: 415.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.235
• Boiling Point: 642.2°Cat760mmHg
• Flash Point: 342.2°C
• Refractive Index: 1.618
• PSA: 75.63000
• LogP: 5.31040

Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid Security Information

• HazardClass：IRRITANT

Additional information on Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid

Introduction to Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid (CAS No. 270062-97-0)

Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid, with the CAS number 270062-97-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound is a derivative of amino acids, featuring a protected formyl group (Fmoc) at the N-terminal and a chiral center at the (S)-configuration, making it a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals.

The Fmoc (fluorenylmethyloxycarbonyl) group is a widely used protecting group in peptide synthesis, providing stability and selectivity during the formation of peptide bonds. The presence of this group in Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid ensures that the compound can be effectively incorporated into peptide chains without premature degradation or side reactions. This makes it an essential building block for researchers developing novel therapeutic agents.

The (S)-configuration of the chiral center in 3-amino-4-(4-methylphenyl)-butyric Acid is particularly significant, as enantiomers of a molecule can exhibit vastly different biological activities. In pharmaceuticals, the use of enantiomerically pure compounds is crucial to ensure efficacy and minimize adverse effects. The demand for such compounds has been increasing, driven by advancements in drug design and the need for more targeted therapies.

Recent research in the field of chiral chemistry has highlighted the importance of stereoselective synthesis methods. The development of efficient and scalable processes for producing enantiomerically pure amino acids like Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid has been a major focus. These advancements have not only improved the yield and purity of these compounds but also reduced production costs, making them more accessible for industrial applications.

The structural features of 3-amino-4-(4-methylphenyl)-butyric Acid make it a versatile intermediate for various synthetic pathways. The aromatic ring at the 4-position contributes to hydrophobic interactions, which can be exploited in drug design to enhance binding affinity to biological targets. Additionally, the butyric acid moiety can serve as a linker or side chain in peptidomimetics, which are designed to mimic the structure and function of natural peptides.

In recent years, there has been growing interest in the development of peptidomimetics as therapeutic agents due to their potential to overcome limitations associated with traditional peptides, such as poor bioavailability and rapid degradation. Compounds like Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid play a crucial role in this area by providing a stable and functional building block for constructing complex molecular architectures.

The synthesis of chiral amino acids often involves complex organic transformations, including asymmetric hydrogenation, diastereoselective reactions, and enzymatic resolutions. The use of advanced catalytic systems and biocatalysts has significantly improved the efficiency and sustainability of these processes. For instance, transition metal-catalyzed hydrogenation reactions have enabled the selective introduction of chirality at specific positions in molecules like 3-amino-4-(4-methylphenyl)-butyric Acid.

The pharmaceutical industry is continuously seeking innovative ways to enhance drug development pipelines. The availability of high-quality intermediates like Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid is instrumental in accelerating this process. These compounds are often used in multi-step syntheses that lead to complex active pharmaceutical ingredients (APIs). The ability to produce these intermediates with high enantiomeric purity ensures that downstream products meet stringent regulatory requirements.

Moreover, the growing field of precision medicine has underscored the importance of tailored therapeutic approaches based on individual patient profiles. Enantiomerically pure drugs are particularly relevant in this context, as they can be designed to interact specifically with biological targets while minimizing off-target effects. This has led to increased investment in research and development focused on chiral chemistry.

The role of computational chemistry and molecular modeling has also become increasingly prominent in drug discovery. These tools allow researchers to predict the behavior of molecules like Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid within biological systems, aiding in the design of more effective therapeutic agents. By integrating experimental data with computational insights, scientists can optimize synthetic routes and improve yields.

In conclusion, Fmoc-(S)-3-amino-4-(4-methylphenyl)-butyric Acid (CAS No. 270062-97-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing enantiomerically pure drugs, which are essential for modern medicine. The ongoing research and technological developments in chiral chemistry continue to drive innovation in drug design, ensuring that compounds like this will remain integral to future therapeutic strategies.